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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958 Get Quote

Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of dimethylcadmium (Cd(CH₃)₂). It is intended for researchers, scientists, and drug

development professionals who require detailed information on this highly toxic and reactive

organometallic compound. This document summarizes key quantitative data, outlines

experimental protocols for its synthesis, and visually represents its structure and reactivity

through diagrams. Due to its extreme toxicity and pyrophoric nature, handling of

dimethylcadmium requires stringent safety protocols and specialized equipment.

Physical Properties
Dimethylcadmium is a colorless, volatile, and highly toxic liquid with a characteristic foul,

metallic odor.[1][2] It is a linear molecule in the gas phase and in solution.[1][3] The solid state

of dimethylcadmium can exist in two different phases: a high-temperature tetragonal phase

and a low-temperature monoclinic phase.[3]

Table 1: Physical Properties of Dimethylcadmium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1197958?utm_src=pdf-interest
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethylcadmium
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://grokipedia.com/page/Dimethylcadmium
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://grokipedia.com/page/Dimethylcadmium
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂H₆Cd[1]

Molecular Weight 142.48 g/mol [3]

Appearance Colorless liquid[1]

Odor Foul, unpleasant, metallic[1]

Density 1.985 g/mL[1]

Melting Point -4.5 °C (268.6 K)[1]

Boiling Point 106 °C (379 K)[1]

Flash Point -18 °C[4]

Vapor Pressure 28.4 mm Hg @ 20°C[4]

Solubility
Reacts violently with water.[1] Soluble in diethyl

ether, benzene, and hexane.[3]

Refractive Index 1.5488[4]

Chemical Properties
Dimethylcadmium is a highly reactive organocadmium compound. Its chemical behavior is

characterized by its pyrophoric nature, sensitivity to air and moisture, and its utility as a reagent

in organic synthesis. It is a weak Lewis acid, capable of forming adducts with Lewis bases like

diethyl ether and 2,2'-bipyridine.[1][5]

Table 2: Chemical and Structural Properties of Dimethylcadmium
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Property Value/Description

CAS Number 506-82-1[1]

Molecular Structure
Linear molecule with C-Cd-C bond angle of

180°.[1]

C-Cd Bond Length 213 pm[1]

Reactivity
Pyrophoric (ignites spontaneously in air).[3][4]

Reacts violently with water.[1][3]

Thermal Stability
Decomposes with explosive violence when

heated above 150°C.[6]

Reactivity and Hazards
Dimethylcadmium is an extremely hazardous substance. It is pyrophoric, catching fire

spontaneously upon exposure to air.[4] Its reaction with water is violent and produces

flammable methane gas and toxic cadmium oxide vapors.[3][7] Due to its high vapor pressure,

it poses a significant inhalation risk, and even small amounts can be fatal.[7][8] It is classified

as a carcinogen and a reproductive toxin.[2][7] Upon exposure to air, it can also form explosive

peroxides.[7]

Experimental Protocols
Synthesis of Dimethylcadmium
The most common laboratory synthesis of dimethylcadmium involves the reaction of a

cadmium dihalide, such as cadmium bromide (CdBr₂), with a methyl Grignard reagent (e.g.,

methylmagnesium bromide, CH₃MgBr) or methyllithium in an anhydrous ethereal solvent under

an inert atmosphere.[3][5]

Reaction: CdBr₂ + 2 CH₃MgBr → Cd(CH₃)₂ + 2 MgBr₂[5]

Detailed Methodology:

Apparatus Setup: All glassware must be thoroughly dried to remove any traces of water. The

reaction is typically carried out in a three-necked flask equipped with a mechanical stirrer, a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://en.wikipedia.org/wiki/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://grokipedia.com/page/Dimethylcadmium
https://www.gelest.com/wp-content/uploads/product_msds/OMCD020-msds.pdf
https://en.wikipedia.org/wiki/Dimethylcadmium
https://grokipedia.com/page/Dimethylcadmium
https://www.drugfuture.com/chemdata/dimethylcadmium.html
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/OMCD020-msds.pdf
https://grokipedia.com/page/Dimethylcadmium
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172403/CSP-Dimethylcadmium.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172403/CSP-Dimethylcadmium.pdf
https://www.flipscience.ph/flipfacts/dimethylcadmium/
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylcadmium
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172403/CSP-Dimethylcadmium.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172403/CSP-Dimethylcadmium.pdf
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://grokipedia.com/page/Dimethylcadmium
http://www.lscollege.ac.in/sites/default/files/e-content/Dimethylcadmium_0.pdf
http://www.lscollege.ac.in/sites/default/files/e-content/Dimethylcadmium_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dropping funnel, and a condenser connected to a nitrogen or argon gas line to maintain an

inert atmosphere.

Reagents: Anhydrous diethyl ether is used as the solvent. Cadmium bromide is added to the

flask, followed by the slow, dropwise addition of the methylmagnesium bromide solution from

the dropping funnel.

Reaction Conditions: The reaction mixture is typically cooled in an ice bath to control the

exothermic reaction. After the addition of the Grignard reagent is complete, the mixture is

allowed to warm to room temperature and stirred for several hours to ensure the reaction

goes to completion.

Workup and Purification: The resulting mixture contains solid magnesium salts, which are

removed by filtration under an inert atmosphere. The filtrate, containing dimethylcadmium
in diethyl ether, is then subjected to distillation under reduced pressure to isolate the pure

product.[3] Given its thermal instability, distillation is often performed at a lower temperature

(e.g., 40–50°C) under vacuum.[3]

Visualizations
The following diagrams illustrate the molecular structure, a typical synthesis workflow, and the

key reactivity of dimethylcadmium.

Caption: Molecular structure of Dimethylcadmium.
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Synthesis Workflow for Dimethylcadmium
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Caption: Experimental workflow for Dimethylcadmium synthesis.
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Key Reactions of Dimethylcadmium

Dimethylcadmium
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Caption: Reactivity of Dimethylcadmium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dimethylcadmium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197958#physical-and-chemical-properties-of-
dimethylcadmium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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